Cas no 1379301-44-6 (2-(4-Bromo-2,5-difluoro-phenoxy)acetonitrile)

• Product Name: 2-(4-Bromo-2,5-difluoro-phenoxy)acetonitrile
• CAS No: 1379301-44-6
• MF: C₈H₄BrF₂NO
• MW: 248.02426815033
• MDL: MFCD18911542
• CID: 5150232
• Update Time: 2026-03-03

2-(4-Bromo-2,5-difluoro-phenoxy)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromo-2,5-difluoro-phenoxy)acetonitrile
• Acetonitrile, 2-(4-bromo-2,5-difluorophenoxy)-

• MDL： MFCD18911542
• Inchi： 1S/C8H4BrF2NO/c9-5-3-7(11)8(4-6(5)10)13-2-1-12/h3-4H,2H2
• InChI Key： GAPMBTCSUWWWDI-UHFFFAOYSA-N
• SMILES： C(#N)COC1=CC(F)=C(Br)C=C1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(4-Bromo-2,5-difluoro-phenoxy)acetonitrile

Comprehensive Overview of 2-(4-Bromo-2,5-difluoro-phenoxy)acetonitrile (CAS No. 1379301-44-6)

2-(4-Bromo-2,5-difluoro-phenoxy)acetonitrile (CAS No. 1379301-44-6) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a bromine and fluorine substitution pattern, makes it a valuable building block for designing bioactive molecules. Researchers frequently search for "2-(4-Bromo-2,5-difluoro-phenoxy)acetonitrile synthesis" or "CAS 1379301-44-6 applications," reflecting its growing relevance in drug discovery and material science.

The compound’s phenoxyacetonitrile core is particularly noteworthy for its role in modulating electronic properties in optoelectronic materials. Recent studies highlight its potential in organic light-emitting diodes (OLEDs) and liquid crystal displays (LCDs), aligning with the surge in demand for "high-performance organic semiconductors." Additionally, its 4-bromo-2,5-difluoro substituents enhance reactivity in cross-coupling reactions, a topic frequently queried as "palladium-catalyzed reactions with bromo-fluoro aromatics."

From a synthetic chemistry perspective, 2-(4-Bromo-2,5-difluoro-phenoxy)acetonitrile serves as a precursor for derivatives like 2-arylphenoxyacetic acids, which are pivotal in herbicide development. This connects to trending searches such as "eco-friendly agrochemical intermediates" and "green chemistry alternatives." Its stability under acidic conditions further expands utility in multi-step syntheses, addressing queries like "acid-stable nitrile compounds."

Analytical characterization of this compound typically involves GC-MS, HPLC, and NMR spectroscopy, with users often seeking "CAS 1379301-44-6 spectral data." Its melting point (reported ~85–88°C) and solubility in organic solvents like DMF or dichloromethane are critical for industrial scale-up, resonating with queries such as "solubility of bromo-fluoro phenoxy compounds."

In the context of intellectual property, patents involving 1379301-44-6 often focus on its use in kinase inhibitor formulations, linking to popular topics like "targeted cancer therapy." However, its non-hazardous profile (per standard safety data sheets) ensures compliance with environmental regulations, a key concern for researchers exploring "sustainable chemical synthesis."

Future directions for 2-(4-Bromo-2,5-difluoro-phenoxy)acetonitrile include explorations in metal-organic frameworks (MOFs) and bioconjugation techniques, areas gaining traction in academic and industrial forums. This aligns with emerging search trends like "MOF functionalization with nitriles" and "site-specific biomolecule labeling," underscoring the compound’s interdisciplinary appeal.